Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0192706 Polymannoacetate 110042-95-0 C66H100NO49-
VC0192732 Cycloserine Diketopiperazine 1204-99-5 C6H12N4O4
VC0194216 (2S,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butyronitrile 170862-36-9 C13H12F2N4O
VC0194217 (2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide 170863-34-0 C13H14F2N4OS
VC0192728 Hydroxy Ebastine 210686-41-2 C32H39NO3
VC0194139 Erythromycin, 9-deoxo-6,12-dideoxy-6,9:9,12-diepoxy- 23893-13-2 C37H65NO12
VC0194221 Isoconazole Impurity A (Fenticonazole Impurity A, Econazole Nitrate Impurity A) 24155-42-8 C11H10Cl2N2O
VC0194141 Erythronolide A, 12-deoxy- 3225-82-9 C21H38O7
VC0194218 (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanethioamide 368421-58-3 C13H14F2N4OS
VC0192718 6,11-Dihydro-5H-benzo[c][1]benzazepin-6-ylmethanamine 41218-84-2 C15H16N2
VC0194137 Erythromycin EP Impurity C 41451-91-6 C37H65NO14
VC0192710 N-Desmethyl Azelastine 47491-38-3 C21H22ClN3O
VC0194142 Erythromycin B 527-75-3 C37H67NO12
VC0194157 Fenbendazole Sulfone 54029-20-8 C15H13N3O4S
VC0194201 Octahydro-2-nitrosocyclopenta[c]pyrrole 54786-86-6 C7H12N2O
VC0192716 Beclomethasone Dipropionate Impurity A 69224-79-9 C25H33ClO6
VC0194214 2,7-Dichloro-alpha-[(dibutylamino)methyl]-9H-fluorene-4-methanol 69759-61-1 C23H29Cl2NO
VC0192724 Cytarabine 5’-Monophosphate 7075-11-8 C9H14N3O8P
VC0194235 (1R,4S,5'S,6R,6'R,8R,10Z,12S,13S,14Z,16Z,20R,21R,24S)-6'-[(2S)-Butan-2-yl]-21,24-dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one 71827-03-7 C48H74O14
VC0192726 O-Desmethylastemizole 73736-50-2 C27H29FN4O
VC0192731 Geclosporin 74436-00-3 C63H113N11O12
VC0192721 7-Chloro Epinastine Hydrochloride 80012-45-9 C16H14ClN3.HCl
VC0194140 Erythromycin F 82230-93-1 C37H67NO14
VC0192730 Ebastine Impurity B (4’-tert-Butylacetophenone) 943-27-1 C12H16O
VC0194138 N-Desmethyl Erythromycin 992-62-1 C36H65NO13